Cas no 2549022-34-4 (N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide)

• Product Name: N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide
• CAS No: 2549022-34-4
• MF: C₁₂H₁₇FN₄O₂S
• MW: 300.352384328842
• CID: 5313025
• PubChem ID: 154582508
• Update Time: 2025-05-21

N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6788-9343
• 2549022-34-4
• AKOS040730070
• N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide
• N-[1-(5-Fluoro-4-pyrimidinyl)-3-pyrrolidinyl]-N-methylcyclopropanesulfonamide

• Inchi： 1S/C12H17FN4O2S/c1-16(20(18,19)10-2-3-10)9-4-5-17(7-9)12-11(13)6-14-8-15-12/h6,8-10H,2-5,7H2,1H3
• InChI Key： FDLWRUUDGYXOQS-UHFFFAOYSA-N
• SMILES： C1(S(N(C2CCN(C3C(F)=CN=CN=3)C2)C)(=O)=O)CC1

Computed Properties

• Exact Mass: 300.10562513g/mol
• Monoisotopic Mass: 300.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 460.4±55.0 °C(Predicted)
• pka: 5.30±0.27(Predicted)

Additional information on N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide

Comprehensive Overview of N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide (CAS No. 2549022-34-4)

In the rapidly evolving field of medicinal chemistry, N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide (CAS No. 2549022-34-4) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique fluoropyrimidine and cyclopropanesulfonamide moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the promise it holds in targeting specific biological pathways.

The compound's molecular structure features a 5-fluoropyrimidin-4-yl group attached to a pyrrolidin-3-yl ring, further modified by a N-methylcyclopropanesulfonamide substituent. This intricate arrangement is designed to enhance binding affinity and selectivity, making it a valuable candidate for exploring enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in addressing unmet medical needs, particularly in areas such as oncology and central nervous system (CNS) disorders.

One of the key reasons N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide is gaining traction is its relevance to current drug discovery trends. With the rise of precision medicine and targeted therapies, compounds like this are being scrutinized for their ability to interact with specific biomarkers. The inclusion of a fluorine atom in the pyrimidine ring is a strategic choice, as fluorine is known to improve metabolic stability and bioavailability—a hot topic in pharmaceutical research.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including pyrrolidine functionalization and sulfonamide coupling. These processes are often optimized to achieve high yields and purity, which are critical for subsequent biological testing. The compound's CAS No. 2549022-34-4 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory submissions.

In the context of AI-driven drug design, N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide exemplifies how computational tools can predict molecular interactions and optimize lead compounds. This aligns with the growing demand for machine learning in chemistry, a topic frequently searched by professionals seeking to streamline R&D workflows. The compound's structure-activity relationship (SAR) is also a focal point, as researchers aim to correlate its chemical features with observed pharmacological effects.

Another area of interest is the compound's potential role in combination therapies. With the increasing prevalence of drug resistance in diseases like cancer, scientists are exploring how N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide could synergize with existing treatments to enhance efficacy. This approach resonates with the broader personalized healthcare movement, where tailored treatment regimens are becoming the norm.

Environmental and safety profiling of this compound is equally important. While it is not classified as a hazardous material, rigorous toxicological studies are conducted to ensure its suitability for further development. This aspect is crucial for compliance with regulatory standards and aligns with the industry's commitment to sustainable chemistry.

In summary, N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide (CAS No. 2549022-34-4) represents a fascinating intersection of chemical innovation and therapeutic potential. Its study not only advances our understanding of molecular design but also contributes to the broader goals of biomedical research. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in shaping the future of pharmaceutical sciences.